3-Fluoro-3'-methoxybenzophenone

• IUPAC Name: (3-fluorophenyl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C14H11FO2/c1-17-13-7-3-5-11(9-13)14(16)10-4-2-6-12(15)8-10/h2-9H,1H3
• InChI Key: VEVUNNOCPNIWQE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)C2=CC(=CC=C2)F
• Molecular Formula: C14H11FO2
• DSSTOX Substance ID: DTXSID20559222
• Molecular Weight: 230.23 g/mol
• CAS RN: 120553-05-1

Description

3-Fluoro-3'-methoxybenzophenone (FMBP) is a synthetic fluorinated aromatic ketone used in a variety of scientific applications. It is a versatile and powerful reagent that has been used in a variety of chemical reactions and has been studied for its potential applications in medicine and biochemistry.

Scientific Research Applications

1. Environmental Science and Toxicology

3-Fluoro-3'-methoxybenzophenone, as part of the benzophenone family, has been studied in the context of environmental science, particularly concerning its potential as an ultraviolet (UV) filter in skincare products and its implications for reproductive toxicity. Benzophenone-3 (BP-3), a closely related compound, has been extensively researched for its endocrine-disrupting effects and its presence in various environmental matrices, raising concerns about its impact on both human and animal health. Studies on BP-3 have highlighted its potential to affect reproductive parameters across species, indicating the broader implications of related compounds like this compound in environmental health and safety (Ghazipura et al., 2017).

2. Materials Science

In materials science, the applications of fluorinated compounds, including those related to this compound, focus on enhancing the properties of materials used in various industries. For instance, fluorinated oligomeric composites have been developed for their superoleophobic and superhydrophilic characteristics, which are valuable for oil-water separation technologies and surface modification processes. These applications demonstrate the compound's role in advancing materials with specific surface properties for environmental and industrial applications (Oikawa et al., 2015).

3. Chemical Synthesis

In chemical synthesis, the utility of this compound extends to the synthesis of novel compounds and materials with potential applications in high-performance polymers, liquid crystals, and other advanced materials. Research has delved into the synthesis of fluorinated monomers and polymers, highlighting the compound's relevance in creating materials with exceptional solubility and thermal properties, suitable for engineering and optical applications (Xiao et al., 2003).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing thoroughly after handling (P264).